N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide

• IUPAC Name: N-methyl-N-[4-(piperidine-1-carbonyl)phenyl]ethanesulfonamide
• InChI: InChI=1S/C15H22N2O3S/c1-3-21(19,20)16(2)14-9-7-13(8-10-14)15(18)17-11-5-4-6-12-17/h7-10H,3-6,11-12H2,1-2H3
• InChI Key: IAPJAFPQZIDHSX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)N2CCCCC2
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide, commonly known as MP-10, is a chemical compound that has been extensively studied for its potential applications in scientific research. MP-10 is a potent and selective inhibitor of the protein kinase R (PKR), which plays a crucial role in the cellular response to viral infections and other stressors.

Mechanism of Action

MP-10 acts as a competitive inhibitor of N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide, binding to the kinase domain of N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide and preventing its activation. The binding of MP-10 to N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide is selective, as it does not affect the activity of other kinases. The inhibition of N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide activation by MP-10 leads to the suppression of eIF2α phosphorylation and the restoration of protein synthesis.
Biochemical and Physiological Effects:
MP-10 has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that MP-10 protects cells from viral infections and other stressors by inhibiting N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide activation and eIF2α phosphorylation. In vivo studies have shown that MP-10 can protect mice from lethal doses of influenza virus and other viral infections.

Advantages and Limitations for Lab Experiments

MP-10 has several advantages for lab experiments, including its high potency and selectivity for N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide, its ability to protect cells from viral infections and other stressors, and its well-defined mechanism of action. However, MP-10 also has some limitations, including its potential toxicity and the need for careful dosing in animal studies.

Future Directions

For the study of MP-10 include the development of more potent and selective inhibitors of N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide, investigation of the role of N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide in other cellular processes, and the use of MP-10 in combination with other drugs or therapies for the treatment of viral infections and other diseases.

Synthesis Methods

The synthesis of MP-10 involves several steps, starting with the reaction of piperidine-1-carboxylic acid with 4-bromobenzoyl chloride to form 4-(piperidin-1-ylcarbonyl)benzoic acid. This intermediate is then reacted with N-methyl-ethanesulfonamide in the presence of a base to form the final product, MP-10. The synthesis process has been optimized to yield high purity and high yield of MP-10.

Scientific Research Applications

MP-10 has been widely used in scientific research due to its ability to selectively inhibit N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide. N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide is an important component of the innate immune system that plays a critical role in the cellular response to viral infections and other stressors. N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide activation leads to the phosphorylation of eIF2α, which results in the inhibition of protein synthesis and the induction of apoptosis. MP-10 has been shown to inhibit N-methyl-N-[4-(piperidin-1-ylcarbonyl)phenyl]ethanesulfonamide activation and eIF2α phosphorylation, thereby protecting cells from viral infections and other stressors.